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Introduction
PEGylated lipids are fundamental components in the design of advanced drug delivery

systems, particularly lipid nanoparticles (LNPs) utilized for nucleic acid therapies like mRNA

vaccines.[1][2] One such critical excipient is 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene

glycol-2000, commonly referred to as DMG-PEG2000.[3][4] This synthetic lipid plays a pivotal

role in the formulation, stability, and in vivo performance of LNPs. For instance, it is a key

component in the drug delivery system for the Moderna COVID-19 vaccine.[1]

This technical guide provides a comprehensive overview of the chemical structure,

composition, physicochemical properties, and analytical characterization of DMG-PEG2000. It

is intended to serve as a resource for researchers and professionals involved in the

development of nanomedicines.
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DMG-PEG2000 is an amphiphilic polymer, meaning it possesses both hydrophilic (water-

attracting) and hydrophobic (water-repelling) properties.[3] Its structure is modular, consisting of

three distinct parts: a hydrophobic lipid anchor, a hydrophilic polymer chain, and a linker

connecting them.[3]

Hydrophobic Anchor (The "DGG" component): The anchor is 1,2-dimyristoyl-rac-glycerol

(DMG). It consists of a glycerol backbone to which two myristoyl fatty acid chains are

attached via ester bonds. Each myristoyl chain is a saturated 14-carbon fatty acid. This lipid

moiety allows the molecule to securely embed within the lipid bilayer of a nanoparticle.[3][4]

Hydrophilic Chain: The hydrophilic part is a methoxy-terminated polyethylene glycol (mPEG)

chain with an average molecular weight of approximately 2000 Daltons (Da).[3] This long,

flexible, and water-soluble polymer chain extends from the nanoparticle surface into the

aqueous environment, forming a protective hydration layer.[3][5]

Linker: The glycerol anchor and the PEG chain are covalently linked. The full chemical

name, 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000, indicates the PEG

chain is attached at the 3rd position of the glycerol backbone.[6]

The combination of these components results in a molecule with the CAS Registry Number

160743-62-4.[3][7]

Physicochemical Properties
The unique amphiphilic structure of DMG-PEG2000 dictates its physicochemical properties,

which are crucial for its function in drug delivery formulations. In aqueous solutions, these

molecules self-assemble into micellar structures when their concentration exceeds the critical

micelle concentration (CMC).[3]

Table 1: Physicochemical Properties of DMG-PEG2000
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Property Value References

Chemical Name

1,2-dimyristoyl-rac-
glycero-3-
methoxypolyethylene
glycol-2000

[2][3]

Synonyms DMG-PEG(2000), mPEG-DMG [6][7]

CAS Number 160743-62-4 [3][7]

Average Molecular Weight ~2509.2 g/mol [2][3]

Molecular Formula (C₂H₄O)nC₃₂H₆₂O₅ [6]

Appearance
White or off-white solid powder

or waxy flakes
[3][8]

Solubility

Soluble in organic solvents

(Ethanol, Methanol, DMSO,

Chloroform) and hot water.

[2][3][6]

Storage Conditions
-20°C, protected from light and

moisture.
[3][9]

Purity (Commercial Batches) Typically >98.5% [10]

| Stability | Ester bonds may undergo hydrolysis. Stable for ≥4 years under proper storage. |[3]

[9] |

Synthesis and Manufacturing
The synthesis of PEG-lipid conjugates like DMG-PEG2000 generally involves the covalent

attachment of a pre-functionalized PEG chain to the lipid anchor. While specific proprietary

methods may vary, a general synthetic strategy involves reacting an activated PEG derivative

with the dimyristoyl glycerol lipid.

A plausible synthetic workflow is outlined below. This involves activating the terminal hydroxyl

group of mPEG2000 (e.g., via mesylation or tosylation) to make it a good leaving group,

followed by a nucleophilic substitution reaction with 1,2-dimyristoyl-rac-glycerol.
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Fig. 1: Generalized workflow for the synthesis of DMG-PEG2000.

Experimental Protocols for Characterization
A suite of analytical techniques is required to confirm the structure, purity, and quality of DMG-

PEG2000. These methods are essential for quality control in both research and manufacturing

settings.[10]

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
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¹H-NMR is a powerful tool for confirming the chemical structure and assessing the purity of

PEG conjugates.[11][12]

Objective: To verify the presence of all key structural components (PEG chain, methoxy

terminus, glycerol backbone, and myristoyl chains) and to determine the degree of

PEGylation.

Sample Preparation: Dissolve a small amount of DMG-PEG2000 in a suitable deuterated

solvent, such as chloroform-d (CDCl₃) or deuterium oxide (D₂O).

Data Acquisition: Acquire the ¹H-NMR spectrum on a high-field NMR spectrometer (e.g., 400

or 600 MHz).

Expected Signals:

A large, characteristic peak for the repeating ethylene oxide units (-O-CH₂-CH₂-) of the

PEG backbone, typically around δ = 3.6 ppm.[13]

A singlet for the terminal methoxy group (-OCH₃) protons around δ = 3.3 ppm.

Signals corresponding to the protons on the glycerol backbone and the aliphatic protons of

the two myristoyl chains.

Advanced Analysis: For large polymers like PEG2000, ¹H-¹³C coupling can cause satellite

peaks to appear alongside the main PEG signal.[14] While often overlooked, these coupled

peaks can be accurately integrated to determine the polymer's molecular weight and the

efficiency of conjugation.[11][14]

Mass Spectrometry (MS)
MS is used to determine the molecular weight and, importantly, the molecular weight

distribution (polydispersity) of the polymer.

Objective: To confirm the average molecular weight and assess the distribution of PEG chain

lengths in the sample.

Techniques: Matrix-Assisted Laser Desorption/Ionization Time-of-Flight (MALDI-TOF) MS or

Electrospray Ionization (ESI) MS are commonly employed.[10][15][16]
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Sample Preparation: The sample is mixed with a suitable matrix (for MALDI) or dissolved in

an appropriate solvent (for ESI) for analysis.

Data Analysis: The resulting spectrum will show a distribution of peaks, each corresponding

to an individual oligomer with a different number of ethylene oxide units.[15] The peaks are

typically separated by 44 Da (the mass of one ethylene oxide monomer). Often, these are

observed as sodium adducts ([M+Na]⁺).[16]

High-Performance Liquid Chromatography (HPLC)
HPLC is the primary method for determining the purity of DMG-PEG2000 and quantifying any

synthesis-related or degradation-related impurities.[10][17]

Objective: To separate the main DMG-PEG2000 component from impurities such as free

fatty acids, free glycerol, or unreacted PEG.[10]

Column: A reverse-phase column is typically used.

Mobile Phase: A gradient elution using a mixture of aqueous and organic solvents (e.g.,

water, methanol, acetonitrile) is common.[17]

Detector: Since PEG-lipids lack a strong UV chromophore, universal detectors like a

Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) are

required.[10] An HPLC-CAD method has been specifically optimized for the impurity profiling

of DMG-PEG2000.[10]

Validation: The method should be validated for linearity, precision, accuracy, and sensitivity

to be considered a stability-indicating assay.[17]
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Fig. 2: Analytical workflow for the characterization of DMG-PEG2000.

Role in Drug Delivery: The "Stealth" Effect
The primary function of DMG-PEG2000 in lipid nanoparticles is to create a "stealth" effect,

which significantly improves the pharmacokinetic profile of the drug carrier.[5] This is not a

signaling pathway in the classical sense but a critical physicochemical mechanism that dictates

the biological fate of the nanoparticle.

Steric Stabilization: The DMG anchor incorporates into the LNP's outer lipid layer, while the

long, hydrophilic PEG2000 chains project outwards.[3] This creates a dense, neutral, and

water-rich corona around the nanoparticle.[5] This layer physically prevents nanoparticles

from aggregating, enhancing colloidal stability.[18][19]

Reduced Opsonization: In the bloodstream, foreign particles are typically coated by plasma

proteins called opsonins. This process, known as opsonization, marks the particles for rapid

clearance by phagocytic cells of the reticuloendothelial system (RES), primarily in the liver

and spleen.[5] The hydrophilic PEG shield sterically hinders the binding of these proteins.[5]

[19]

Prolonged Circulation: By evading the RES, "stealth" LNPs remain in systemic circulation for

a much longer period.[20][21] This extended half-life increases the probability that the
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nanoparticle will reach its intended target tissue.[21]

Controlled Shedding: It is hypothesized that over time, the DMG-PEG2000 molecules can

desorb or "shed" from the LNP surface. This unmasking of the underlying particle is thought

to be a crucial step for subsequent cellular uptake and endosomal escape, allowing the

encapsulated drug (e.g., mRNA) to be released into the cytoplasm of the target cell.[3]
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Fig. 3: Role of DMG-PEG2000 in providing a "stealth" effect to lipid nanoparticles.

Conclusion
DMG-PEG2000 is a highly specialized, multi-functional excipient that is indispensable for

modern drug delivery systems like lipid nanoparticles. Its well-defined amphiphilic structure,

comprising a dimyristoyl glycerol anchor and a hydrophilic PEG2000 chain, imparts crucial

physicochemical properties to nanocarriers. These properties include enhanced colloidal

stability and a "stealth" characteristic that prolongs circulation time, ultimately enabling effective

delivery of therapeutic payloads to target tissues. A thorough understanding of its chemical

composition and the use of robust analytical methods for its characterization are paramount for

the development of safe and efficacious nanomedicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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